Cas no 2090614-20-1 (5-(Hydroxymethyl)-6-methylnicotinonitrile)

• Product Name: 5-(Hydroxymethyl)-6-methylnicotinonitrile
• CAS No: 2090614-20-1
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 5042007
• PubChem ID: 119081464
• Update Time: 2025-10-20

5-(Hydroxymethyl)-6-methylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Hydroxymethyl)-6-methylnicotinonitrile
• AKOS037649098
• D80262
• 2090614-20-1
• BS-16562
• 5-(hydroxymethyl)-6-methylpyridine-3-carbonitrile

• Inchi： 1S/C8H8N2O/c1-6-8(5-11)2-7(3-9)4-10-6/h2,4,11H,5H2,1H3
• InChI Key： VONUZBDMJCXEDQ-UHFFFAOYSA-N
• SMILES： OCC1=CC(C#N)=CN=C1C

Computed Properties

• Exact Mass: 148.063662883g/mol
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 56.9

Additional information on 5-(Hydroxymethyl)-6-methylnicotinonitrile

Research Brief on 5-(Hydroxymethyl)-6-methylnicotinonitrile (CAS: 2090614-20-1): Recent Advances and Applications

5-(Hydroxymethyl)-6-methylnicotinonitrile (CAS: 2090614-20-1) is a nicotinonitrile derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and metabolic pathways. Recent studies have explored its utility in the development of novel therapeutics for cancer, inflammatory diseases, and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a precursor in the synthesis of potent and selective kinase inhibitors. The research team utilized 5-(Hydroxymethyl)-6-methylnicotinonitrile as a building block to develop a series of compounds showing promising activity against specific cancer-associated kinases, with IC50 values in the low nanomolar range. The structural flexibility of this intermediate allowed for efficient modification of the pharmacophore, enabling optimization of both potency and selectivity.

In the field of metabolic disease research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) highlighted the compound's application in developing novel modulators of glucose metabolism. The hydroxymethyl group at the 5-position was found to be crucial for interactions with target proteins involved in insulin signaling pathways. Structural-activity relationship studies based on this scaffold have led to several lead compounds currently in preclinical evaluation for type 2 diabetes treatment.

The synthetic accessibility of 5-(Hydroxymethyl)-6-methylnicotinonitrile has been significantly improved through recent methodological advances. A 2023 paper in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield (82%) and purity (>99.5%). This development is particularly important for potential industrial-scale production, addressing previous challenges in large-scale preparation of this valuable intermediate.

Emerging research has also explored the compound's potential in neurodegenerative disease therapeutics. A 2024 study in ACS Chemical Neuroscience reported that derivatives of 5-(Hydroxymethyl)-6-methylnicotinonitrile showed neuroprotective effects in cellular models of Parkinson's disease, possibly through modulation of mitochondrial function and reduction of oxidative stress. While still in early stages, these findings suggest new therapeutic directions for this chemical scaffold.

From a safety and pharmacokinetic perspective, recent investigations have provided valuable data on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 5-(Hydroxymethyl)-6-methylnicotinonitrile derivatives. A 2023 publication in Drug Metabolism and Disposition presented comprehensive in vitro and in vivo studies demonstrating favorable metabolic stability and oral bioavailability for several lead compounds derived from this scaffold.

The versatility of 5-(Hydroxymethyl)-6-methylnicotinonitrile continues to be demonstrated through its application in diverse drug discovery programs. Current research directions include exploration of its use in PROTAC (Proteolysis Targeting Chimera) development, where its structural features may facilitate the design of effective protein degraders. As the understanding of this compound's potential expands, it is expected to remain a valuable tool in medicinal chemistry for years to come.